Cas no 38697-81-3 ((1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid)

(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid structure
38697-81-3 structure
Product Name:(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid
CAS No:38697-81-3
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD28149406
CID:3960947
PubChem ID:22280857
Update Time:2025-09-20

(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-[(methylamino)methyl]-, trans-
    • (1r,4r)-4-[(Methylamino)methyl]cyclohexane-1-carboxylic acid
    • trans-4-((Methylamino)methyl)cyclohexane-1-carboxylic acid
    • (1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid
    • EN300-312398
    • AKOS026735882
    • SCHEMBL13686040
    • SCHEMBL3495985
    • 38697-81-3
    • IDMTVFPMTNDKTC-ZKCHVHJHSA-N
    • (1r,4r)-4-[(methylamino)methyl]cyclohexane-1-carboxylicacid
    • AKOS018088401
    • SCHEMBL8599087
    • trans-4-methylaminomethyl-cyclohexanecarboxylic acid
    • MDL: MFCD28149406
    • Inchi: 1S/C9H17NO2/c1-10-6-7-2-4-8(5-3-7)9(11)12/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-,8-
    • InChI Key: IDMTVFPMTNDKTC-ZKCHVHJHSA-N
    • SMILES: [C@@H]1(C(O)=O)CC[C@@H](CNC)CC1

Computed Properties

  • Exact Mass: 171.125928785Da
  • Monoisotopic Mass: 171.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 49.3Ų

(1r,4r)-4-(methylamino)methylcyclohexane-1-carboxylic acid Pricemore >>

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